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CAS No.: 589-98-0

Cat. No.: S566641

Get Quote

Chemical Identification & Physical Data

The table below summarizes the fundamental properties of 3-octanol (CAS Registry Number: 589-98-0) for

easy reference [1] [2].

Property Value / Description

Chemical Name 3-Octanol [1]

Synonyms Octan-3-ol; Ethyl n-amyl carbinol [1] [2]

Molecular Formula C₈H₁₈O [1]

Molecular Weight 130.23 [1]

Boiling Point 174 - 176 °C [2]

Flash Point 68 - 69 °C (approx. 154-157 °F) [1] [2]

Vapor Pressure ~0.0627 mm Hg @ 20 °C [1]

Specific Gravity 0.818 - 0.820 g/mL @ 25 °C [1] [2]

Odor Description Creamy, mushroom, musty, earthy, minty, waxy [2]
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Handling, Storage & Safety Guidelines

For safe laboratory use, please adhere to the following protocols based on the safety data available.

Storage Conditions

Temperature: Store in a cool, well-ventilated area. It is recommended to keep the container tightly

sealed at a temperature of 2-8°C [3].
Incompatibilities: Keep away from strong acids, strong alkalis, and strong oxidizing or reducing

agents [3].
General: Keep the container tightly closed and away from direct sunlight and all sources of ignition

[3].

Safe Handling Procedures

Personal Protective Equipment (PPE): Use safety goggles or eyeshields, protective gloves, and

impervious clothing. A suitable respirator is advised, especially if adequate ventilation is not
guaranteed [2] [3].

Engineering Controls: Use only in areas with appropriate exhaust ventilation. Ensure accessible
safety showers and eye-wash stations are available [3].

Handling Precautions: Avoid inhalation of vapors, mist, or dust. Avoid contact with eyes and skin.
Avoid the formation of dust and aerosols [3].

First Aid Measures

Inhalation: Immediately relocate the affected person to fresh air. If breathing is difficult, give
cardiopulmonary resuscitation (CPR) by a trained individual, avoiding mouth-to-mouth contact. Seek

immediate medical attention [3].
Skin Contact: Rinse skin thoroughly with plenty of water. Remove contaminated clothing and shoes

and consult a physician [3].
Eye Contact: Immediately flush eyes with large amounts of water for several minutes, holding the

eyelids open to ensure adequate flushing. Remove contact lenses if present and easy to do. Promptly
call a physician [3].

Ingestion: Wash out the mouth with water, but only if the person is conscious. Do not induce
vomiting unless directed to do so by medical personnel. Never give anything by mouth to an

unconscious person. Get medical attention [3].

Stability, Hazards & Disposal

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 7 Tech Support

https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.sigmaaldrich.com/BS/en/product/aldrich/w358118?srsltid=AfmBOorEjWId2EkHX3LOmViKGGC8uMPERKcrVOolZAqCkXPTYZvPZ8LQ
https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.smolecule.com/products/s566641?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Stability and Reactivity

Stability: The substance is stable under recommended storage conditions [3].
Hazardous Decomposition: Under fire conditions, it may decompose and emit toxic and irritant

fumes [3].

Hazard Classification

According to the Sigma-Aldrich safety data sheet, 3-octanol is classified as an Eye Irritant
(Category 2) and is a Combustible Liquid [2]. Another safety data sheet states it is "Not a
hazardous substance or mixture," though it still recommends standard laboratory precautions [3].

Waste Disposal

Dispose of the substance and contaminated packaging in accordance with all applicable country,
federal, state, and local regulations. Clean up any spillages safely and as soon as possible to prevent

environmental release [3].

Experimental & Regulatory Context

Toxicological Assessment A 2021 RIFM (Research Institute for Fragrance Materials) safety assessment

concluded that the existing information supports the use of 3-octanol in fragrance materials. The assessment

noted that 3-octanol does not present a concern for genotoxicity [1]. However, one toxicology report states

that "the toxicological effects of this product have not been thoroughly studied" [3]. Therefore, treating it

with caution is prudent.

Regulatory Status 3-octanol is compliant with several regulatory standards, including EU Regulation

1334/2008 & 178/2002, FCC, and FDA 21 CFR 172.515, indicating it is approved for use in flavors and

fragrances [2]. A REACH dossier is available for the substance [1].

Experimental Application In research, 3-octanol is commonly used as an odorant in behavioral studies. For

instance, it has been used in experiments with Drosophila melanogaster (fruit flies) to study olfactory

aversive memory and learning, typically diluted in mineral oil [4].

FAQ & Troubleshooting Guide

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 7 Tech Support

https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.smolecule.com/products/s566641?utm_src=pdf-body
https://www.sigmaaldrich.com/BS/en/product/aldrich/w358118?srsltid=AfmBOorEjWId2EkHX3LOmViKGGC8uMPERKcrVOolZAqCkXPTYZvPZ8LQ
https://www.abmole.com/literature/3-octanol-msds.html
https://www.abmole.com/literature/3-octanol-msds.html
https://www.smolecule.com/products/s566641?utm_src=pdf-body
https://www.smolecule.com/products/s566641?utm_src=pdf-body
https://www.sciencedirect.com/science/article/abs/pii/S0278691520307584
https://www.abmole.com/literature/3-octanol-msds.html
https://www.smolecule.com/products/s566641?utm_src=pdf-body
https://www.sigmaaldrich.com/BS/en/product/aldrich/w358118?srsltid=AfmBOorEjWId2EkHX3LOmViKGGC8uMPERKcrVOolZAqCkXPTYZvPZ8LQ
https://www.sciencedirect.com/science/article/abs/pii/S0278691520307584
https://www.smolecule.com/products/s566641?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2854214/
https://www.smolecule.com/products/s566641?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Q: What is the first thing I should do if 3-octanol is spilled? A: Immediately put on appropriate personal

protective equipment (PPE). Absorb the spill with a finely-powdered liquid-binding material like diatomite.

Decontaminate surfaces and equipment by scrubbing with alcohol. Dispose of all contaminated material as

chemical waste according to your institution's regulations [3].

Q: I need to use 3-octanol for an experiment outside a fume hood. Is this safe? A: It is not

recommended. You should ensure adequate ventilation, which typically means using a fume hood. If this is

not possible, you must wear a suitable respirator to avoid inhaling vapors [3].

Q: How should I store 3-octanol for long-term stability? A: For best stability, keep the container tightly

sealed in a cool (ideally between 2-8°C), well-ventilated area, away from direct sunlight, heat, and ignition

sources [3].

Q: Is 3-octanol flammable? A: Yes, it is a combustible liquid with a flash point around 68°C (154°F). Keep

it away from heat, sparks, open flames, and hot surfaces [1] [2].

Experimental Workflow for Safe Handling

The diagram below outlines a logical workflow for the safe handling and storage of 3-octanol in the lab.
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Start: Plan Experiment

Don Appropriate PPE:
Safety Goggles, Gloves, Lab Coat

Move to Fume Hood or
Ensure Good Ventilation

Inspect Container for Damage

Use 3-Octanol as per
Experimental Protocol

Reseal Container Tightly

 After use 

SPILL OCCURS

 Accident 

Return to Cool Storage
(2-8°C), Away from Ignition

Spill Response:
1. Wear Enhanced PPE

2. Contain Spill
3. Absorb with Diatomite

4. Clean with Alcohol
5. Dispose as Hazardous Waste
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Dispose of Waste &
Contaminated Materials Properly

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.smolecule.com/products/s566641?utm_src=pdf-body-img
https://www.smolecule.com/products/s566641?utm_src=pdf-custom-synthesis
https://www.sciencedirect.com/science/article/abs/pii/S0278691520307584
https://www.sigmaaldrich.com/BS/en/product/aldrich/w358118?srsltid=AfmBOorEjWId2EkHX3LOmViKGGC8uMPERKcrVOolZAqCkXPTYZvPZ8LQ
https://www.abmole.com/literature/3-octanol-msds.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2854214/
https://www.smolecule.com/products/b566641#3-octanol-storage-stability-and-handling
https://www.smolecule.com/products/b566641#3-octanol-storage-stability-and-handling
https://www.smolecule.com/products/b566641#3-octanol-storage-stability-and-handling
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s566641?utm_src=pdf-bulk
https://www.smolecule.com/products/s566641?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s566641?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

